Cas no 55904-61-5 (ethyl 4-amino-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-amino-1H-pyrazole-3-carboxylate
• CAS No: 55904-61-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD06739331
• CID: 826174
• PubChem ID: 4912934
• Update Time: 2025-04-19

ethyl 4-amino-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-1H-pyrazole-5-carboxylate
• 4-Amino-1H-pyrazole-3-carboxylic acid ethyl ester
• 4-AMINO-2 H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 4-AMino-2H-pyrazole-3-carboxylic acid ethyl ester hydrochloride
• Ethyl 4-amino-1H-pyrazole-5-carboxylate hydrochloride
• (4-amino-phenyl)-acetic acid ethyl ester, hydrochloride
• (4-Amino-phenyl)-essigsaeure-aethylester, Hydrochlorid
• 4-Amino-3-carbethoxypyrazol
• 4-aminophenylacetic acid ethyl ester hydrochloride
• 4-ethoxycarbonylmethylaniline hydrochloride
• AG-J-04481
• AK122690
• CTK1H4917
• ethyl 4-amino-1H-pyrazol
• ethyl 4-amino-pyrazole-3-carboxylate
• ethyl p-aminophenylacetate hydrochloride
• SureCN77910
• ethyl 4-amino-1H-pyrazole-3-carboxylate
• Benzofuran-2-carboxylic acid
• AKOS000312661
• 4-Amino-2H-pyrazole-3-carboxylic acid ethyl ester
• EN300-230378
• AB25363
• DTXCID301398837
• FS-1929
• BBL008552
• 55904-61-5
• Z1198168984
• 4-amino-1H-pyrazole-5-carboxylic acid ethyl ester
• AKOS002160466
• Ethyl4-amino-1H-pyrazole-3-carboxylate
• ALBB-003754
• DB-072065
• DTXSID40971321
• CS-0101730
• SCHEMBL15491849
• SCHEMBL953967
• 1119477-69-8
• MFCD06739331
• ethyl 4-aminopyrazole-3-carboxylate
• STK288934
• SY109595

• MDL： MFCD06739331
• Inchi： 1S/C6H9N3O2/c1-2-11-6(10)5-4(7)3-8-9-5/h3H,2,7H2,1H3,(H,8,9)
• InChI Key： JLIFAQGFWIYWDA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NN1)N)=O

Computed Properties

• Exact Mass: 154.06174
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 349.159°C at 760 mmHg
• Flash Point: 164.966°C
• Refractive Index: 1.585
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 78.1
• LogP: 0.74980

ethyl 4-amino-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives